Cas no 22754-64-9 ( )
structure
Product Name:
CAS No:22754-64-9
MF:C13H9BrS
MW:277.179561376572
CID:912459
PubChem ID:331618
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-1-methylbenzo[e][1]benzothiole
- AC1L79FQ
- NSC325330
- NSC-325330
- 22754-64-9
- DTXSID90318060
-
-
- Inchi： 1S/C13H9BrS/c1-8-7-15-12-6-11(14)9-4-2-3-5-10(9)13(8)12/h2-7H,1H3
- InChI Key： WEBIUZXRCVAARI-UHFFFAOYSA-N
- SMILES： BrC1=CC2=C(C(C)=CS2)C2C=CC=CC=21
Computed Properties
- Exact Mass: 275.96087
- Monoisotopic Mass: 275.961
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.543
- Boiling Point: 406.5°C at 760 mmHg
- Flash Point: 199.7°C
- Refractive Index: 1.745
- PSA: 0
- LogP: 5.12540
Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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